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Compound of Interest

Compound Name: 1-Benzyloxy-2-iodoethane

Cat. No.: B1589486

Introduction

1-Benzyloxy-2-iodoethane, also known as Benzyl 2-iodoethyl ether, is a vital bifunctional
reagent in modern organic synthesis. Its structure incorporates a reactive primary alkyl iodide
and a stable benzyl ether protecting group, making it a valuable building block for introducing a
benzyloxyethyl moiety into complex molecules. This guide provides a comprehensive overview
of its core physical properties, handling protocols, and synthetic relevance for researchers,
scientists, and professionals in drug development. Understanding these characteristics is
paramount for its effective and safe utilization in the laboratory, from designing reaction
conditions to purification and storage.

Section 1: Chemical Identity and Molecular
Characteristics

Correctly identifying a chemical reagent is the foundation of scientific integrity and
reproducibility. 1-Benzyloxy-2-iodoethane is cataloged under several identifiers across major
chemical databases.

e IUPAC Name: 1-((2-lodoethoxy)methyl)benzene[1]
e CAS Number: 54555-84-9

e Molecular Formula: CoH11l10
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e Molecular Weight: 262.09 g/mol [2]
e Canonical SMILES: C1=CC=C(C=C1)COCCI[3]
e InChl Key: NYACRWGQRUIHSO-UHFFFAOYSA-N

These identifiers ensure that researchers can unambiguously locate and reference this
compound in literature and supplier catalogs.

Section 2: Physicochemical Properties

The physical properties of a compound dictate its behavior in different experimental settings,
influencing choices in reaction setup, solvent selection, and purification methods. 1-
Benzyloxy-2-iodoethane is typically a colorless to light yellow liquid, a state that is critical for
handling and measuring volumes accurately.[1][4]

Core Physical Constants

The following table summarizes the key quantitative physical data for 1-Benzyloxy-2-
iodoethane. These values are crucial for experimental design, particularly for purification via
vacuum distillation and for calculating molar equivalents.
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Property

Value

Significance in the Lab

Appearance

Colorless to light yellow
liquid[1][4]

Visual inspection provides a
first-pass quality check.
Darkening may indicate

decomposition.

Boiling Point

83-87 °C at 0.5 Torr[1][4][5]

Essential for purification by
vacuum distillation. The low
pressure prevents
decomposition at high

temperatures.

Density

~1.598 g/cm?3 (Predicted)[1][4]
[5]

Necessary for converting
between mass and volume. Its
high density means it will form
the lower layer in extractions
with many less dense organic

solvents.

Refractive Index (n20/D)

1.578[1][4]

A quick and non-destructive
method to assess the purity of

the liquid compound.

Solubility and Stability

» Solubility: While specific quantitative data is not widely published, as an alkyl halide with a

significant organic character, 1-Benzyloxy-2-iodoethane is expected to be soluble in

common organic solvents like diethyl ether, tetrahydrofuran (THF), dichloromethane, and

ethyl acetate. Its solubility in water is expected to be very limited, a common characteristic

for organic halides.[6][7] This differential solubility is fundamental for designing aqueous

workup and extraction procedures.

 Stability and Storage: This compound is designated as light-sensitive.[1][4][8] Exposure to

light can cause the cleavage of the carbon-iodine bond, leading to the formation of iodine

and subsequent discoloration of the liquid to yellow or reddish-brown.[9] Therefore, it must

be stored in an amber or opaque container, protected from light, and kept in a cool, dry, well-

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.lookchem.com/casno54555-84-9.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB21500660_EN.htm
https://www.lookchem.com/casno54555-84-9.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB21500660_EN.htm
https://www.guidechem.com/dictionary/en/54555-84-9.html
https://www.lookchem.com/casno54555-84-9.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB21500660_EN.htm
https://www.guidechem.com/dictionary/en/54555-84-9.html
https://www.lookchem.com/casno54555-84-9.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB21500660_EN.htm
https://www.benchchem.com/product/b1589486?utm_src=pdf-body
https://www.solubilityofthings.com/iodoethane
https://cymitquimica.com/cas/75-03-6/
https://www.lookchem.com/casno54555-84-9.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB21500660_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAH35095&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Ethyl_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ventilated place, typically at 2-8°C.[4][8] It should be stored under an inert atmosphere (e.g.,
nitrogen or argon) to prevent degradation from moisture and air.

Section 3: Synthesis and Purification Protocol

The synthesis of 1-Benzyloxy-2-iodoethane is a standard procedure in many organic
chemistry labs, typically involving a Finkelstein-type reaction or direct iodination of the
corresponding alcohol. The causality behind this common choice is the high nucleophilicity of
the iodide ion and the excellent leaving group ability of tosylates or mesylates.

Common Synthetic Route: lodination of 2-
(Benzyloxy)ethyl Tosylate

A reliable method involves the conversion of 2-Benzyloxyethanol to a tosylate, followed by
nucleophilic substitution with sodium iodide.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of 1-Benzyloxy-2-iodoethane.
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Detailed Step-by-Step Protocol

o TLC Analysis: Throughout the reaction, monitor progress using Thin Layer Chromatography
(TLC) with a suitable solvent system (e.g., 20% Ethyl Acetate in Hexanes) to check for the
consumption of the starting material and the appearance of the product spot.

» Purity Verification: After distillation, the purity of the final product should be confirmed by
analytical technigues such as *H NMR, 13C NMR, and measurement of the refractive index.
The refractive index should match the literature value of 1.578.[4]

Section 4: Safety and Handling

1-Benzyloxy-2-iodoethane is classified as a toxic substance and requires careful handling in a
controlled laboratory environment.[2]

GHS Hazard Information

» Pictograms:
o Skull and Crossbones
o Health Hazard
» Signal Word: Danger[2]
e Hazard Statements:
o H301: Toxic if swallowed[2]
o H311: Toxic in contact with skin[2]

o H331: Toxic if inhaled[2]

Recommended Handling Procedures

» Engineering Controls: Always handle this chemical inside a certified chemical fume hood to
avoid inhalation of vapors.[8][10] Facilities should be equipped with an eyewash station and
a safety shower.[10]
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» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[8]
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[8]
o Skin and Body Protection: A lab coat is mandatory. Ensure full skin coverage.[8]
» First Aid Measures:
o Inhalation: Move the victim to fresh air immediately. Seek urgent medical attention.[8]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[8]

o Eye Contact: Rinse cautiously with water for several minutes.[8][10]

o Ingestion: If swallowed, immediately call a poison center or doctor. Do NOT induce
vomiting.[8]

Incompatible Materials

Avoid contact with strong oxidizing agents.[8]

Section 5: Applications in Organic Synthesis

The utility of 1-Benzyloxy-2-iodoethane stems from its ability to act as an electrophile in
nucleophilic substitution reactions. It serves as a precursor for introducing the protected 2-
hydroxyethyl group, which can be deprotected via hydrogenolysis in a later synthetic step.

Typical Reaction: Etherification

A common application is the O-alkylation of a phenol or alcohol to form a more complex ether,
a key step in the synthesis of pharmaceutical compounds and other complex organic
molecules.[1]

Reaction Scheme Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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